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Compound of Interest

Compound Name: CZC24832

Cat. No.: B612260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and use of

CZC24832 stock solutions in cell culture experiments. CZC24832 is a potent and selective

inhibitor of phosphoinositide 3-kinase γ (PI3Kγ), a key enzyme in the PI3K/AKT/mTOR

signaling pathway, which is crucial for cellular functions such as cell growth, proliferation, and

migration.[1][2][3]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of CZC24832.
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Property Value Reference(s)

Molecular Weight 364.4 g/mol [4]

Molecular Formula C₁₅H₁₇FN₆O₂S [4]

CAS Number 1159824-67-5 [4][5]

Appearance White to off-white solid [5]

Purity ≥98%

Solubility

DMSO: Soluble up to 100 mM.

It is recommended to use

fresh, anhydrous DMSO as

moisture can reduce solubility.

[1][5] Water: Insoluble[1][6]

Ethanol: Insoluble[1][6]

[1][5][6]

Storage (Powder)

Store at +4°C for short-term or

-20°C for long-term (up to 3

years).[5]

[5]

Storage (Stock Solution)

Aliquot and store at -20°C (for

up to 1 year) or -80°C (for up

to 2 years) to avoid repeated

freeze-thaw cycles.[5]

[5]

Biological Activity

Selective PI3Kγ inhibitor with

an IC₅₀ of approximately 27

nM.[1][5][6] It demonstrates

over 100-fold selectivity

against PI3Kα and PI3Kδ.[1]

[1][5][6]

Experimental Protocols
Preparation of a 10 mM CZC24832 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of CZC24832, a commonly

used concentration for subsequent dilutions in cell culture media.
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Materials:

CZC24832 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Equilibration: Allow the vial of CZC24832 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of CZC24832 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.644 mg of

CZC24832.

Calculation: Mass (mg) = Desired Volume (L) × Desired Concentration (mol/L) × Molecular

Weight ( g/mol ) × 1000 (mg/g)

Mass = 0.001 L × 0.010 mol/L × 364.4 g/mol × 1000 mg/g = 3.644 mg

Dissolution: Add the weighed CZC24832 powder to a sterile microcentrifuge tube. Add the

calculated volume of anhydrous, sterile DMSO. For 3.644 mg of CZC24832, add 1 mL of

DMSO.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C to 50°C water bath can aid dissolution if precipitation is observed.[6]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile cryovials.[5]
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Storage: Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[5]

Dilution of CZC24832 Stock Solution for Cell Culture
Treatment
This protocol outlines the dilution of the high-concentration stock solution into cell culture

medium to achieve the desired final working concentration.

Materials:

10 mM CZC24832 stock solution in DMSO

Pre-warmed, complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes and serological pipettes

Calibrated micropipettes and sterile tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM CZC24832 stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): To ensure accurate final concentrations,

it is advisable to perform an intermediate dilution. For example, to prepare a 10 µM working

solution from a 10 mM stock, you can first prepare a 1 mM intermediate solution by diluting

the stock 1:10 in sterile cell culture medium.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the pre-

warmed complete cell culture medium to achieve the desired final concentration.

Example for a 10 µM final concentration from a 10 mM stock: Add 1 µL of the 10 mM stock

solution to every 1 mL of cell culture medium (a 1:1000 dilution).

Vehicle Control: It is critical to include a vehicle control in your experiments. This should

contain the same final concentration of DMSO as the treated samples. For a 1:1000 dilution,

the final DMSO concentration will be 0.1%. Most cell lines can tolerate up to 0.5% DMSO,

but it is essential to test the tolerance of your specific cell line.
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Mixing and Treatment: Gently mix the medium containing CZC24832 and immediately add it

to your cells.

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing the CZC24832 stock solution and

its application in cell culture.
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Caption: Workflow for CZC24832 stock solution preparation and cell treatment.
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Signaling Pathway
This diagram depicts the simplified PI3K/AKT signaling pathway, highlighting the inhibitory

action of CZC24832 on the PI3Kγ isoform.
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Caption: Inhibition of the PI3Kγ pathway by CZC24832.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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